Cas no 2248399-84-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-diphenylbutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-diphenylbutanoate
• CAS No: 2248399-84-8
• MF: C₂₄H₁₉NO₄
• MW: 385.411966562271
• CID: 6240948
• PubChem ID: 165727462
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-diphenylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2248399-84-8
• EN300-6523903
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-diphenylbutanoate

• Inchi： 1S/C24H19NO4/c26-22-20-13-7-8-14-21(20)23(27)25(22)29-24(28)19(18-11-5-2-6-12-18)16-15-17-9-3-1-4-10-17/h1-14,19H,15-16H2
• InChI Key： ICLWRJHQPYSHJT-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC=CC=1)CCC1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 385.13140809g/mol
• Monoisotopic Mass: 385.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-diphenylbutanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-diphenylbutanoate (CAS No. 2248399-84-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-diphenylbutanoate (CAS No. 2248399-84-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining an isoindole-1,3-dione core with a 2,4-diphenylbutanoate ester group, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug delivery systems, polymer chemistry, and as a precursor for photoactive compounds.

In recent years, the demand for high-performance organic intermediates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-diphenylbutanoate has surged due to advancements in targeted therapeutics and smart materials. Its structural attributes enable controlled release mechanisms, a hot topic in nanomedicine and sustainable chemistry. For instance, the diphenylbutanoate moiety enhances lipophilicity, which is critical for improving bioavailability in drug formulations—a key focus area for researchers addressing challenges in oral drug absorption.

The compound’s CAS No. 2248399-84-8 is frequently searched in academic databases and patent filings, reflecting its relevance in intellectual property and R&D sectors. Its synthesis often involves esterification and protection-deprotection strategies, which align with current trends in green chemistry and atom-efficient reactions. Laboratories optimizing these protocols emphasize reducing hazardous byproducts, resonating with the global push toward eco-friendly synthesis.

Another emerging application of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-diphenylbutanoate lies in optoelectronic materials. Its conjugated system and aromatic groups make it a candidate for organic semiconductors and light-emitting diodes (OLEDs), areas experiencing exponential growth due to demands for flexible electronics. This ties into broader discussions about renewable energy technologies and circular economy principles, where such compounds reduce reliance on rare-earth elements.

From a regulatory perspective, the compound’s non-hazardous profile (as per available safety data) positions it favorably for industrial scaling. This contrasts with many traditional intermediates flagged for environmental persistence or toxicity, making it a subject of interest in regulatory science forums. Analytical techniques like HPLC and NMR are routinely employed to validate its purity, a critical factor for GMP compliance in pharmaceutical manufacturing.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-diphenylbutanoate (CAS No. 2248399-84-8) exemplifies innovation at the intersection of chemistry and technology. Its multifaceted applications—from biocompatible polymers to energy-efficient devices—underscore its value in addressing contemporary scientific and industrial challenges. As research continues, this compound is poised to play a pivotal role in shaping next-generation solutions across diverse fields.